Cas no 33797-34-1 ((3-Methoxy-2-methylphenyl)methanol)

• Product Name: (3-Methoxy-2-methylphenyl)methanol
• CAS No: 33797-34-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• MDL: MFCD12031988
• CID: 1070797
• PubChem ID: 15578709
• Update Time: 2025-07-18

(3-Methoxy-2-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-2-methylphenyl)methanol
• 2-Methyl-3-methoxy-benzylalkohol
• 3-Methoxy-2-methyl-1-hydroxymethyl-benzol
• 3-methoxy-2-methylbenzyl alcohol
• 3-methoxy-2-methyl-benzyl alcohol
• 3-Methoxy-2-methyl-benzylalkohol
• AGN-PC-00PQTS
• methoxymethylphenylmethanol
• Methyl-(2-methyl-3-hydroxymethyl-phenyl)-aether
• RP10040
• SureCN4122863

• MDL： MFCD12031988
• Inchi： 1S/C9H12O2/c1-7-8(6-10)4-3-5-9(7)11-2/h3-5,10H,6H2,1-2H3
• InChI Key： CRKISCPFEDTNCG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(CO)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3-Methoxy-2-methylphenyl)methanol

Comprehensive Overview of (3-Methoxy-2-methylphenyl)methanol (CAS No. 33797-34-1)

(3-Methoxy-2-methylphenyl)methanol, with the CAS number 33797-34-1, is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and fine chemical production. Its molecular structure, featuring a methoxy and methyl group on the benzene ring, makes it a versatile building block in organic synthesis. Researchers and industries value this compound for its unique reactivity and applicability in creating complex molecules.

The growing demand for aromatic alcohols like (3-Methoxy-2-methylphenyl)methanol is driven by advancements in green chemistry and sustainable manufacturing. As industries shift toward eco-friendly processes, this compound’s role in catalytic reduction and biocatalysis has gained attention. Recent studies highlight its potential in flavor and fragrance applications, aligning with consumer trends favoring natural and synthetic aroma chemicals.

One of the most searched questions about CAS 33797-34-1 revolves around its synthesis methods. Common approaches include the reduction of corresponding aldehydes or esters using sodium borohydride or lithium aluminum hydride. Alternative enzymatic pathways are also being explored to enhance yield and reduce environmental impact. These methods cater to the increasing demand for high-purity intermediates in pharmaceutical R&D.

In the context of drug discovery, (3-Methoxy-2-methylphenyl)methanol serves as a precursor for chiral auxiliaries and ligands in asymmetric catalysis. Its structural motif is found in several bioactive molecules, making it a focal point for medicinal chemistry research. The compound’s stability under mild conditions further enhances its utility in multi-step syntheses.

From an SEO perspective, trending queries include "buy (3-Methoxy-2-methylphenyl)methanol," "33797-34-1 suppliers," and "applications of methoxy-substituted benzyl alcohols." These reflect commercial and academic interest in sourcing and utilizing this compound. Suppliers often emphasize batch consistency and regulatory compliance (e.g., REACH, GMP) to meet client requirements.

Another hot topic is the compound’s role in agrochemical formulations. Derivatives of (3-Methoxy-2-methylphenyl)methanol are investigated for their pesticidal and herbicidal properties, addressing global needs for crop protection solutions. This aligns with searches like "methoxy benzyl alcohol in agriculture" and "sustainable agrochemicals."

Analytical techniques for characterizing CAS 33797-34-1, such as GC-MS, HPLC, and NMR spectroscopy, are frequently discussed in technical forums. Ensuring product purity is critical, especially for applications in electronics (e.g., photoresist components) and coatings, where trace impurities can affect performance.

In summary, (3-Methoxy-2-methylphenyl)methanol (33797-34-1) is a multifaceted compound with expanding applications across industries. Its synthesis, regulatory status, and innovative uses in green chemistry and life sciences continue to drive research and commercial interest, making it a noteworthy subject in modern chemical innovation.